Cas no 1251684-42-0 (N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide)

• Product Name: N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• CAS No: 1251684-42-0
• Molecular Formula: C₁₆H₁₂ClFN₄O
• Molecular Weight: 330.74408531189
• CID: 6503827

N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide Properties

Names and Identifiers

• N-(2-chloro-4-fluorophenyl)methyl-6-(1H-pyrazol-1-yl)pyridine-3-carboxamide
• N-[(2-chloro-4-fluorophenyl)methyl]-6-pyrazol-1-ylpyridine-3-carboxamide

• InChIKey： YGORKXAFMSRLDH-UHFFFAOYSA-N
• Inchi： 1S/C16H12ClFN4O/c17-14-8-13(18)4-2-11(14)9-20-16(23)12-3-5-15(19-10-12)22-7-1-6-21-22/h1-8,10H,9H2,(H,20,23)
• SMILES： C1=NC(N2C=CC=N2)=CC=C1C(NCC1=CC=C(F)C=C1Cl)=O

Computed Properties

• Exact Mass: 330.068
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 330.068
• Heavy Atom Count: 23
• Complexity: 414
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Topological Polar Surface Area: 59.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines